Cas no 68695-62-5 (N-(Phenylmethyl)carbamimidothioic acid methyl ester)

• Product Name: N-(Phenylmethyl)carbamimidothioic acid methyl ester
• CAS No: 68695-62-5
• MF: C₉H₁₂N₂S
• MW: 180.269980430603
• CID: 58846
• PubChem ID: 12443846
• Update Time: 2025-04-18

N-(Phenylmethyl)carbamimidothioic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• N-(Phenylmethyl)carbamimidothioic acid methyl ester
• Methyl N-benzylcarbamimidothioate
• carbamimidothioic acid, N-(phenylmethyl)-, methyl ester
• methyl N-benzylimidothiocarbamate
• Methyl benzylcarbamimidothioate
• N-benzyl(methylsulfanyl)methanimidamide
• methyl N'-benzylcarbamimidothioate
• SCHEMBL8772893
• 68695-62-5

• Inchi： 1S/C9H12N2S/c1-12-9(10)11-7-8-5-3-2-4-6-8/h2-6H,7H2,1H3,(H2,10,11)
• InChI Key： UFFSEUJJXSJCAV-UHFFFAOYSA-N
• SMILES： S(C)/C(/N)=N\CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07226
• Monoisotopic Mass: 180.07211956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 35.88